Cas no 698376-58-8 (4-Amino-7-[2-deoxy-3,5-bis-O-(4-methylbenzoyl)-β-D-erythro-pentofuranosyl]-1,7-dihydro-2H-pyrrolo[2,3-d]pyrimidin-2-one)
698376-58-8 structure
Product Name:4-Amino-7-[2-deoxy-3,5-bis-O-(4-methylbenzoyl)-β-D-erythro-pentofuranosyl]-1,7-dihydro-2H-pyrrolo[2,3-d]pyrimidin-2-one
CAS No:698376-58-8
MF:C27H26N4O6
MW:502.518546581268
CID:6639852
Update Time:2024-02-02
4-Amino-7-[2-deoxy-3,5-bis-O-(4-methylbenzoyl)-β-D-erythro-pentofuranosyl]-1,7-dihydro-2H-pyrrolo[2,3-d]pyrimidin-2-one Chemical and Physical Properties
Names and Identifiers
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- 4-Amino-7-[2-deoxy-3,5-bis-O-(4-methylbenzoyl)-β-D-erythro-pentofuranosyl]-1,7-dihydro-2H-pyrrolo[2,3-d]pyrimidin-2-one
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- Inchi: 1S/C27H26N4O6/c1-15-3-7-17(8-4-15)25(32)35-14-21-20(37-26(33)18-9-5-16(2)6-10-18)13-22(36-21)31-12-11-19-23(28)29-27(34)30-24(19)31/h3-12,20-22H,13-14H2,1-2H3,(H3,28,29,30,34)/t20-,21+,22+/m0/s1
- InChI Key: LKTDFZIKMOUZRK-BHDDXSALSA-N
- SMILES: C1(=O)N=C(N)C2C=CN([C@@H]3O[C@H](COC(=O)C4=CC=C(C)C=C4)[C@H](C3)OC(=O)C3=CC=C(C)C=C3)C=2N1
Experimental Properties
- Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Melting Point: 70-75 °C(Solvent: Dichloromethane ; Hexane)
- pka: 12.27±0.40(Predicted)
4-Amino-7-[2-deoxy-3,5-bis-O-(4-methylbenzoyl)-β-D-erythro-pentofuranosyl]-1,7-dihydro-2H-pyrrolo[2,3-d]pyrimidin-2-one Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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